Cas no 1235358-39-0 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 1235358-39-0
• MF: C₁₇H₂₆N₂O₅S₂
• MW: 402.528742313385
• CID: 6136185
• PubChem ID: 49686368
• Update Time: 2025-05-20

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-4-methoxy-2-methylbenzenesulfonamide
• VU0629986-1
• N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide
• 1235358-39-0
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-4-methoxy-2-methylbenzenesulfonamide
• AKOS024490494
• F5017-3418

• Inchi： 1S/C17H26N2O5S2/c1-13-11-15(24-2)3-6-17(13)25(20,21)18-12-14-7-9-19(10-8-14)26(22,23)16-4-5-16/h3,6,11,14,16,18H,4-5,7-10,12H2,1-2H3
• InChI Key： LZAWNZMMLKNFDI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(S(C3CC3)(=O)=O)CC2)(=O)=O)=CC=C(OC)C=C1C

Computed Properties

• Exact Mass: 402.12831428g/mol
• Monoisotopic Mass: 402.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide: A Comprehensive Overview

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide, with the CAS number 1235358-39-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropanesulfonyl group, a piperidinylmethyl moiety, and a methoxy-substituted methylbenzene sulfonamide. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclopropanesulfonyl group is a key functional group in this compound, known for its ability to modulate the pharmacological properties of molecules. The cyclopropane ring, being highly strained, imparts unique conformational rigidity and electronic effects that can influence the compound's interactions with biological targets. This feature is particularly important in the design of drugs where precise binding to specific receptors is crucial.

The piperidinylmethyl moiety, another significant structural element, is often found in bioactive compounds due to its ability to enhance solubility and bioavailability. The presence of this group can also improve the compound's ability to cross biological membranes, thereby enhancing its therapeutic efficacy. In the context of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide, the piperidinylmethyl group likely plays a crucial role in modulating its pharmacokinetic properties.

The methoxy-substituted methylbenzene sulfonamide portion of the molecule is another critical component. The methoxy group, known for its electron-donating properties, can influence the compound's lipophilicity and hydrogen bonding capabilities. This can affect how the molecule interacts with enzymes and receptors, potentially enhancing its selectivity and potency. The sulfonamide functional group, on the other hand, is a well-known pharmacophore in drug design, often associated with antimicrobial and antidiabetic activities.

Recent studies have highlighted the potential therapeutic applications of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide:

• Antimicrobial Activity: Research has shown that compounds containing sulfonamide groups, such as N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide, exhibit potent antimicrobial activity against a range of bacterial strains. This makes it a promising candidate for developing new antibiotics to combat drug-resistant infections.
• Anti-inflammatory Properties: The cyclopropanesulfonyl group, along with the methoxy-substituted methylbenzene sulfonamide, has been found to possess anti-inflammatory properties. These properties are attributed to the compound's ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.
• Neuroprotective Effects: Preliminary studies suggest that N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide may have neuroprotective effects. It has been shown to reduce oxidative stress and protect neurons from damage caused by neurotoxic agents.
• Cancer Therapy: The unique combination of functional groups in this compound has also been explored for its potential in cancer therapy. Early research indicates that it may have antiproliferative effects on certain cancer cell lines, making it a candidate for further investigation in oncology.

In terms of clinical development, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide is currently undergoing preclinical studies to evaluate its safety and efficacy. These studies are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to human trials.

The synthesis of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide involves several steps, each requiring careful control of reaction conditions to ensure high yields and purity. Key synthetic routes include:

1. Cyclization Reaction: Formation of the cyclopropane ring through a suitable cyclization reaction.
2. Sulfonation Step: Introduction of the sulfonamide functional group using a sulfonation reagent.
3. Amination Reaction: Coupling of the piperidine derivative with the benzene sulfonamide moiety using an appropriate coupling agent.
4. Methylation Step: Introduction of the methoxy group through methylation reactions.

The characterization of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-4-methoxy-2-methylbenzene-1-sulfonamide typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound.

In conclusion, N-{1-(cyclopropanesulfonyl)piperidin-4-y lmethyl}-4-methoxy -2-m ethy lbe nz ene - 1 - s ulfon amide (CAS No. 1235358 - 39 - 0) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.